Cas no 864723-36-4 (1-(2-Chloroethyl)-1H-pyrazole-4-carbaldehyde)

• Product Name: 1-(2-Chloroethyl)-1H-pyrazole-4-carbaldehyde
• CAS No: 864723-36-4
• MF: C₆H₇ClN₂O
• MW: 158.58558011055
• MDL: MFCD03727245
• CID: 877498
• PubChem ID: 329776408
• Update Time: 2025-06-09

1-(2-Chloroethyl)-1H-pyrazole-4-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 1-(2-Chloroethyl)-1H-pyrazole-4-carbaldehyde
• 1-(2-chloroethyl)-1H-pyrazole-4-carbaldehyde(SALTDATA: FREE)
• 1-(2-chloroethyl)pyrazole-4-carbaldehyde
• 1-(2-Chloroethyl)-1H-pyrazole-4-carboxaldehyde (ACI)
• 1-(2-Chloro-ethyl)-1H-pyrazole-4-carbaldehyde
• 1-(2-Chloroethyl)-1H-pyrazole-4-carboxaldehyde
• SCHEMBL1436338
• DTXSID50405703
• 1-(2-chloroethyl)-4-formylpyrazole
• Z1065614346
• CS-0257252
• 864723-36-4
• AKOS006239051
• AT14262
• DB-029213
• BS-36934
• MFCD03727245
• 1-(2-Chloroethyl)-1H-pyrazole-4-carbaldehyde, AldrichCPR
• EN300-66701

• MDL： MFCD03727245
• Inchi： 1S/C6H7ClN2O/c7-1-2-9-4-6(5-10)3-8-9/h3-5H,1-2H2
• InChI Key： KSLJPAOCJHQWEZ-UHFFFAOYSA-N
• SMILES： O=CC1=CN(CCCl)N=C1

Computed Properties

• Exact Mass: 158.02500
• Monoisotopic Mass: 158.0246905g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 120
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 34.9Ų

Experimental Properties

• Density: 1.29
• Boiling Point: 282°C at 760 mmHg
• Flash Point: 124.3°C
• Refractive Index: 1.568
• PSA: 34.89000
• LogP: 0.93440

1-(2-Chloroethyl)-1H-pyrazole-4-carbaldehyde Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H302-H317
• Warning Statement： P280
• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Category Code： 43
• Safety Instruction： 36/37

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Aldehydes

Additional information on 1-(2-Chloroethyl)-1H-pyrazole-4-carbaldehyde

Introduction to 1-(2-Chloroethyl)-1H-pyrazole-4-carbaldehyde (CAS No. 864723-36-4)

1-(2-Chloroethyl)-1H-pyrazole-4-carbaldehyde is a significant compound in the field of pharmaceutical chemistry, characterized by its unique structural and functional properties. This compound, identified by the Chemical Abstracts Service Number (CAS No.) 864723-36-4, has garnered attention due to its potential applications in medicinal chemistry and drug discovery. The molecular structure of this compound consists of a pyrazole core substituted with a chloroethyl group and an aldehyde functional group at the 4-position, which contributes to its reactivity and versatility in synthetic chemistry.

The pyrazole moiety is a heterocyclic aromatic ring system that is widely recognized for its biological activity. Pyrazoles have been extensively studied for their role in various pharmacological applications, including antiviral, antibacterial, and anti-inflammatory properties. The presence of the aldehyde group in 1-(2-Chloroethyl)-1H-pyrazole-4-carbaldehyde enhances its utility as a synthetic intermediate, allowing for further derivatization and modification to develop novel therapeutic agents.

In recent years, there has been a growing interest in exploring the pharmacological potential of pyrazole derivatives. The chloroethyl group introduces electrophilic centers that can participate in nucleophilic substitution reactions, making this compound a valuable building block for constructing more complex molecules. Researchers have leveraged these properties to design and synthesize new compounds with enhanced biological activity.

One of the most compelling aspects of 1-(2-Chloroethyl)-1H-pyrazole-4-carbaldehyde is its role in the development of kinase inhibitors. Kinases are enzymes that play a crucial role in cell signaling pathways and are often implicated in various diseases, including cancer. By targeting specific kinases, it is possible to modulate cellular processes and inhibit disease progression. The aldehyde group in this compound can be used to form covalent bonds with amino acid residues in kinase proteins, leading to the development of potent inhibitors.

Recent studies have highlighted the importance of 1-(2-Chloroethyl)-1H-pyrazole-4-carbaldehyde in the synthesis of small-molecule drugs. For instance, researchers have utilized this compound to develop novel antifungal agents. Fungal infections are a significant concern in healthcare settings, particularly for immunocompromised patients. The pyrazole core and chloroethyl group contribute to the antifungal activity by interfering with fungal cell wall synthesis and membrane integrity.

The compound's reactivity also makes it a valuable tool in organic synthesis. The aldehyde functionality allows for condensation reactions with various nucleophiles, such as amines and hydrazines, to form imines and hydrazones. These intermediates can be further transformed into more complex structures, enabling the synthesis of diverse chemical libraries for drug discovery.

In addition to its pharmaceutical applications, 1-(2-Chloroethyl)-1H-pyrazole-4-carbaldehyde has shown promise in materials science. The unique electronic properties of the pyrazole ring make it an attractive candidate for designing organic semiconductors and conductive polymers. These materials have potential applications in flexible electronics, solar cells, and sensors.

The synthesis of 1-(2-Chloroethyl)-1H-pyrazole-4-carbaldehyde typically involves multi-step organic reactions starting from commercially available precursors. One common synthetic route involves the condensation of ethyl acetoacetate with hydrazine hydrate to form 3-methylpyrazole-5-carbaldehyde, which is subsequently chlorinated at the 2-position using phosphorus oxychloride (POCl₃). The introduction of the chloroethyl group can be achieved through nucleophilic substitution reactions using ethylene oxide or epichlorohydrin as electrophiles.

The purity and quality of 1-(2-Chloroethyl)-1H-pyrazole-4-carbaldehyde are critical for its intended applications. High-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy are commonly used techniques for characterizing the compound's structure and purity. These analytical methods ensure that the final product meets the stringent requirements for pharmaceutical use.

Future research directions involving 1-(2-Chloroethyl)-1H-pyrazole-4-carbaldehyde may focus on expanding its pharmacological profile through structure-activity relationship (SAR) studies. By systematically modifying different parts of the molecule, researchers can identify new analogs with improved potency, selectivity, and pharmacokinetic properties. Additionally, computational modeling techniques can be employed to predict the binding modes of this compound with target proteins, aiding in the rational design of next-generation drugs.

The growing interest in green chemistry principles may also influence future synthetic approaches to 1-(2-Chloroethyl)-1H-pyrazole-4-carbaldehyde. Developing sustainable synthetic routes that minimize waste generation and reduce environmental impact will be essential for ensuring the long-term viability of this compound in drug development.

In conclusion,1-(2-Chloroethyl)-1H-pyrazole-4-carbaldehyde (CAS No. 864723-36-4) is a versatile compound with significant potential in pharmaceutical chemistry and beyond. Its unique structural features make it a valuable intermediate for synthesizing novel therapeutic agents, particularly kinase inhibitors and antifungal drugs. Ongoing research efforts aim to further explore its pharmacological applications and develop sustainable synthetic methods for its production.